Cas no 620935-32-2 (1H-1,2,4-Triazole, 3-(4-chlorophenyl)-5-(4-methylphenyl)-)
620935-32-2 structure
Product Name:1H-1,2,4-Triazole, 3-(4-chlorophenyl)-5-(4-methylphenyl)-
CAS No:620935-32-2
MF:C15H12ClN3
MW:269.728881835938
CID:1635246
Update Time:2024-08-30
1H-1,2,4-Triazole, 3-(4-chlorophenyl)-5-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,4-Triazole, 3-(4-chlorophenyl)-5-(4-methylphenyl)-
- 1H-1,2,4-Triazole, 5-(4-chlorophenyl)-3-(4-methylphenyl)-
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- Inchi: 1S/C15H12ClN3/c1-10-2-4-11(5-3-10)14-17-15(19-18-14)12-6-8-13(16)9-7-12/h2-9H,1H3,(H,17,18,19)
- InChI Key: NELHLQMMHXTKSP-UHFFFAOYSA-N
- SMILES: N1C(C2=CC=C(Cl)C=C2)=NC(C2=CC=C(C)C=C2)=N1
Computed Properties
- Exact Mass: 269.07216
Experimental Properties
- Density: 1.266±0.06 g/cm3(Predicted)
- Boiling Point: 467.4±55.0 °C(Predicted)
- PSA: 41.57
- pka: 8.92±0.40(Predicted)
1H-1,2,4-Triazole, 3-(4-chlorophenyl)-5-(4-methylphenyl)- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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